Cas no 1805560-55-7 (3-Amino-4,5-bis(trifluoromethyl)benzaldehyde)

• Product Name: 3-Amino-4,5-bis(trifluoromethyl)benzaldehyde
• CAS No: 1805560-55-7
• MF: C₉H₅F₆NO
• MW: 257.132523298264
• CID: 4964240
• Update Time: 2025-05-25

3-Amino-4,5-bis(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,5-bis(trifluoromethyl)benzaldehyde

• Inchi： 1S/C9H5F6NO/c10-8(11,12)5-1-4(3-17)2-6(16)7(5)9(13,14)15/h1-3H,16H2
• InChI Key： ICDGLRGFRCQOCU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C=O)=CC=1C(F)(F)F)N)(F)F

Computed Properties

• Exact Mass: 257.02753276 g/mol
• Monoisotopic Mass: 257.02753276 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1
• Molecular Weight: 257.13

Additional information on 3-Amino-4,5-bis(trifluoromethyl)benzaldehyde

Professional Introduction to 3-Amino-4,5-bis(trifluoromethyl)benzaldehyde (CAS No. 1805560-55-7)

3-Amino-4,5-bis(trifluoromethyl)benzaldehyde, with the chemical formula C₉H₅F₆N, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number CAS No. 1805560-55-7, is characterized by its unique structural features, including an aromatic benzaldehyde core substituted with two trifluoromethyl groups and an amino group. These structural attributes contribute to its distinct chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.

The significance of 3-Amino-4,5-bis(trifluoromethyl)benzaldehyde lies in its potential applications across multiple domains of chemical biology and drug development. The presence of both electron-withdrawing trifluoromethyl groups and an electron-donating amino group creates a balance of reactivity that is highly advantageous for further functionalization. This dual functionality has been exploited in the synthesis of complex molecules, including those targeted for therapeutic intervention.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The structural motif of 3-Amino-4,5-bis(trifluoromethyl)benzaldehyde has been particularly explored for its role in generating molecules with improved binding affinities and selectivity. For instance, studies have demonstrated its utility in the design of small-molecule inhibitors targeting various enzymatic pathways implicated in diseases such as cancer and inflammation.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The trifluoromethyl group, known for its ability to modulate metabolic stability and lipophilicity, has been widely incorporated into drug candidates to enhance their pharmacokinetic profiles. Concurrently, the amino group provides a handle for further derivatization, allowing chemists to explore diverse chemical space. This combination has led to the development of several promising lead compounds that are currently undergoing preclinical evaluation.

The synthesis of 3-Amino-4,5-bis(trifluoromethyl)benzaldehyde presents unique challenges due to the sensitivity of the trifluoromethylated aromatic system. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been particularly instrumental in facilitating its preparation. These methodologies not only enhance efficiency but also allow for greater control over regioselectivity, which is crucial for generating compounds with desired biological activities.

In the context of contemporary pharmaceutical research, 3-Amino-4,5-bis(trifluoromethyl)benzaldehyde has been leveraged in the development of novel therapeutic agents targeting specific disease pathways. For example, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are critical for treating cancers driven by aberrant signaling cascades. The trifluoromethyl groups contribute to improved binding interactions with target proteins, while the amino group facilitates further modifications to optimize pharmacological properties.

The exploration of this compound's biological activity has also extended into antimicrobial and anti-inflammatory applications. Preliminary studies suggest that derivatives of 3-Amino-4,5-bis(trifluoromethyl)benzaldehyde exhibit promising efficacy against resistant bacterial strains and inflammatory conditions. This aligns with the broader trend in drug discovery towards identifying new scaffolds that can overcome existing therapeutic challenges.

The role of computational chemistry and molecular modeling has been instrumental in guiding the design and optimization of molecules derived from 3-Amino-4,5-bis(trifluoromethyl)benzaldehyde. By leveraging advanced computational tools, researchers can predict binding modes and interactions between their designed compounds and biological targets with remarkable accuracy. This approach not only accelerates the drug discovery process but also reduces experimental costs by prioritizing promising candidates based on theoretical data.

The future prospects for 3-Amino-4,5-bis(trifluoromethyl)benzaldehyde are bright, with ongoing research aimed at expanding its utility across additional therapeutic areas. As our understanding of disease mechanisms continues to evolve, so too will the demand for innovative molecular tools like this one. The ability to fine-tune its structural features for specific biological outcomes makes it a cornerstone compound in modern medicinal chemistry.

In conclusion, CAS No. 1805560-55-7, corresponding to 3-Amino-4,5-bis(trifluoromethyl)benzaldehyde, represents a significant advancement in pharmaceutical chemistry. Its unique structural characteristics and versatile reactivity make it an invaluable asset for drug discovery efforts aimed at addressing some of the most pressing health challenges today. As research progresses, it is anticipated that this compound will continue to play a pivotal role in the development of next-generation therapeutics.